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Compound of Interest

Compound Name: Z-Gln-ONp

CAS No.: 7763-16-8

Cat. No.: B554407

Get Quote

Z-Gln-ONp (Nα-Benzyloxycarbonyl-L-glutamine p-nitrophenyl ester) is a widely utilized reagent

in peptide synthesis, valued for its role as an activated amino acid derivative.[1] While the

Safety Data Sheet (SDS) for the parent compound, N(alpha)-Benzyloxycarbonyl-L-glutamine,

may not classify it as hazardous under OSHA's Hazard Communication Standard, this does not

capture the full safety profile relevant to its disposal.[2][3] The critical consideration for waste

management arises from the p-nitrophenyl (ONp) ester group. This functional group, upon

hydrolysis or reaction, releases p-nitrophenol (PNP), a compound recognized as hazardous

waste by the Environmental Protection Agency (EPA) and toxic to aquatic life.[4][5]

This guide provides a comprehensive, step-by-step protocol for the safe and compliant

disposal of waste generated from the use of Z-Gln-ONp. Adherence to these procedures is

essential not only for regulatory compliance but also for protecting laboratory personnel and the

environment.

Core Hazard Analysis: The p-Nitrophenol Problem
The primary driver for the specific disposal protocols for Z-Gln-ONp is the potential generation

of p-nitrophenol. Understanding its toxicology is key to appreciating the causality behind these
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procedures.

Human Health Hazards: p-Nitrophenol is toxic if swallowed and harmful if it comes into

contact with the skin or is inhaled.[4] Prolonged or repeated exposure may cause damage to

organs, particularly the liver and kidneys.[6]

Environmental Hazards: p-Nitrophenol is classified as toxic to aquatic organisms.[4]

Therefore, preventing its entry into wastewater systems is a critical environmental mandate.

[4][7]

Regulatory Status: The EPA lists p-nitrophenol as a "U-listed" hazardous waste (Waste

Code: U170) when it is a discarded commercial chemical product.[5] This designation

mandates its management as hazardous waste from generation to final disposal.

Therefore, all waste streams potentially contaminated with Z-Gln-ONp or its p-nitrophenol

byproduct must be treated as hazardous waste.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for segregating and disposing of

various waste streams generated from Z-Gln-ONp.

Caption: Decision workflow for proper Z-Gln-ONp waste segregation.

Step-by-Step Disposal Protocols
Safe disposal hinges on proper segregation at the point of generation. Never mix incompatible

waste streams.[8] All chemical waste handling requires standard Personal Protective

Equipment (PPE), including nitrile gloves, safety glasses or goggles, and a lab coat.[9]

Unused, Expired, or Off-Specification Solid Z-Gln-ONp
This is the most concentrated form of the waste and must be handled with care.

Step 1: Container Selection: Use a designated, sealable, and clearly labeled hazardous

waste container for "Solid Organic Waste." The container must be compatible with solid

chemicals and have a secure lid.
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Step 2: Transfer: If transferring from the original container, do so in a chemical fume hood to

minimize the risk of inhaling fine powder.[9]

Step 3: Labeling: The waste container must be labeled with a hazardous waste tag as soon

as the first item is added. The label must include:

The words "Hazardous Waste."

The full chemical name: "Z-Gln-ONp (Nα-Benzyloxycarbonyl-L-glutamine p-nitrophenyl

ester)."

The associated hazards (e.g., "Toxic," "Irritant").

Step 4: Storage: Store the sealed container in a designated Satellite Accumulation Area

(SAA) away from oxidizing agents.[2][8] The SAA should be a secondary containment tray on

a benchtop or in a cabinet.[8]

Contaminated Solid Labware
This category includes items that have come into direct contact with solid Z-Gln-ONp or

solutions containing it.

Examples: Gloves, weigh boats, pipette tips, empty original containers, contaminated bench

paper.

Step 1: Container Selection: Use a designated hazardous waste container for "Solid Lab

Waste" or "Contaminated PPE." This can be a plastic-lined cardboard box or a dedicated

plastic drum.[9]

Step 2: Collection: Place all contaminated solid items directly into this container. Do not

dispose of these items in the regular trash.[9]

Step 3: Labeling: Clearly label the container with "Hazardous Waste" and a description of the

contents (e.g., "Lab waste contaminated with Z-Gln-ONp").

Step 4: Storage: Keep the container closed when not in use and store it in the laboratory's

SAA.
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Liquid Waste Streams
Liquid waste must be segregated based on solvent compatibility. Never pour any liquid waste

containing Z-Gln-ONp or p-nitrophenol down the drain.[7]

A. Non-Halogenated Organic Solutions:

Examples: Solutions of Z-Gln-ONp in solvents like DMF, NMP, or THF.

Procedure: Collect in a designated "Non-Halogenated Organic Solvent Waste" container.

Ensure the container is made of a compatible material (e.g., glass or polyethylene). Label

with the full names of all chemical constituents.

B. Aqueous Solutions:

Examples: Waste from reaction quenching, aqueous extractions, or buffer solutions that

may contain unreacted Z-Gln-ONp or the p-nitrophenol byproduct.

Procedure: Collect in a designated "Aqueous Hazardous Waste" container. It is crucial to

specifically note the presence of p-nitrophenol on the hazardous waste label. This informs

the disposal facility of the toxic component. Do not mix with organic solvent waste.

Spill Cleanup
In the event of a spill of solid Z-Gln-ONp, follow these procedures.

Step 1: Secure the Area: Alert colleagues and restrict access to the spill area.

Step 2: PPE: Wear appropriate PPE, including double gloves, safety goggles, and a lab coat.

Step 3: Containment & Cleanup: Gently cover the spill with a dry absorbent material like

vermiculite or sand to prevent the powder from becoming airborne.[5] Sweep up the material

and place it into a designated hazardous waste container for solids.[2][5]

Step 4: Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., ethanol or isopropanol), followed by soap and water.
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Step 5: Waste Disposal: All materials used for cleanup (absorbent, cloths, gloves) must be

disposed of as "Solid Lab Waste" contaminated with Z-Gln-ONp.[5]

Summary of Disposal Procedures
Waste Stream Container Type

Labeling
Requirements

Key Operational
Directives

Unused/Expired Solid

Z-Gln-ONp

Sealable, compatible

container

"Hazardous Waste,"

"Solid Organic

Waste," Full Chemical

Name, Hazard

Pictograms

Handle in a fume

hood. Store away

from oxidizing agents.

[2]

Contaminated

Labware

Lined box or plastic

drum

"Hazardous Waste,"

"Solid Lab Waste

Contaminated with Z-

Gln-ONp"

Do not dispose of in

regular trash. Keep

container sealed.[9]

Non-Halogenated

Organic Solutions

Compatible solvent

waste bottle

"Hazardous Waste,"

"Non-Halogenated

Organic Solvents,"

List all components

Do not mix with

aqueous or

halogenated waste.

Aqueous Solutions
Compatible aqueous

waste bottle

"Hazardous Waste,"

"Aqueous Waste," List

all components (esp.

"p-nitrophenol")

NEVER pour down

the drain.[7]

Spill Cleanup

Materials

Lined box or plastic

drum

"Hazardous Waste,"

"Solid Lab Waste

Contaminated with Z-

Gln-ONp"

Use dry cleanup

procedures to avoid

generating dust.[5]

Final Waste Management
All properly segregated and labeled hazardous waste containers must be managed through

your institution's Environmental Health & Safety (EH&S) department or equivalent office.[9]

Store containers in your lab's designated Satellite Accumulation Area until they are ready for a

scheduled pickup by a licensed hazardous waste disposal contractor.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

